Cas no 92496-10-1 (1-Phenyl-2-(phenylsulfanyl)ethane-1-peroxol)

• Product Name: 1-Phenyl-2-(phenylsulfanyl)ethane-1-peroxol
• CAS No: 92496-10-1
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• CID: 2815143
• PubChem ID: 71329063
• Update Time: 2025-04-21

1-Phenyl-2-(phenylsulfanyl)ethane-1-peroxol Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-2-(phenylsulfanyl)ethane-1-peroxol
• DTXCID30708668
• DTXSID80757924
• 92496-10-1

• Inchi： 1S/C14H14O2S/c15-16-14(12-7-3-1-4-8-12)11-17-13-9-5-2-6-10-13/h1-10,14-15H,11H2
• InChI Key： QOBWJXZOYRNAKJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(C1C=CC=CC=1)OO

Computed Properties

• Exact Mass: 246.07145086Da
• Monoisotopic Mass: 246.07145086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.8Ų